Cas no 70001-45-5 (N-Isopropyl 4-fluorobenzamide)

• Product Name: N-Isopropyl 4-fluorobenzamide
• CAS No: 70001-45-5
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD01214150
• CID: 856489
• PubChem ID: 669223
• Update Time: 2025-10-29

N-Isopropyl 4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-isopropylbenzamide
• 4-fluoro-N-propan-2-ylbenzamide
• N-Isopropyl 4-fluorobenzamide
• SCHEMBL2185023
• 70001-45-5
• DTXSID70349953
• BS-23774
• A836729
• TimTec1_002988
• 10.14272/UAYKRRFVQXRMSI-UHFFFAOYSA-N
• MFCD01214150
• 4-fluoro-N-(propan-2-yl)benzamide
• BRD-K18974190-001-01-9
• AKOS000439117
• 4-Fluoro-N-isopropyl-benzamide
• doi:10.14272/UAYKRRFVQXRMSI-UHFFFAOYSA-N
• HMS1542H18
• CS-0207221
• AB01321659-02
• NCGC00326434-01
• STK042351

• MDL： MFCD01214150
• Inchi： 1S/C10H12FNO/c1-7(2)12-10(13)8-3-5-9(11)6-4-8/h3-7H,1-2H3,(H,12,13)
• InChI Key： UAYKRRFVQXRMSI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC(C)C)=O

Computed Properties

• Exact Mass: 181.09000
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 142-144°C
• PSA: 29.10000
• LogP: 2.35480

N-Isopropyl 4-fluorobenzamide Security Information

• Hazardous Material Identification：

Additional information on N-Isopropyl 4-fluorobenzamide

N-Isopropyl 4-Fluorobenzamide: An Overview of Its Properties, Applications, and Recent Research

N-Isopropyl 4-fluorobenzamide (CAS No. 70001-45-5) is a versatile organic compound with a wide range of applications in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a fluorinated benzene ring and an isopropyl amide group. These structural features contribute to its distinct chemical properties and potential uses in various scientific and industrial contexts.

The molecular formula of N-Isopropyl 4-fluorobenzamide is C₉H₁₀FN₂O, and its molecular weight is approximately 177.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 85 to 87°C, making it suitable for various synthetic and analytical processes.

In the realm of pharmaceutical research, N-Isopropyl 4-fluorobenzamide has garnered significant attention due to its potential as a building block for the synthesis of more complex molecules with therapeutic properties. The presence of the fluorine atom in the benzene ring can enhance the metabolic stability and bioavailability of drug candidates, which are crucial factors in drug design and development.

Recent studies have explored the use of N-Isopropyl 4-fluorobenzamide as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of fluoro-substituted benzamides with potent antiviral activity against influenza A virus. The researchers found that the introduction of the isopropyl amide group significantly improved the antiviral efficacy compared to other derivatives.

Beyond its pharmaceutical applications, N-Isopropyl 4-fluorobenzamide has also been investigated for its potential use in materials science. Fluorinated compounds are known for their unique electronic and physical properties, which make them valuable in the development of advanced materials such as polymers, coatings, and electronic devices. A study published in Advanced Materials in 2021 demonstrated that N-Isopropyl 4-fluorobenzamide can be used as a monomer to create polymers with enhanced thermal stability and mechanical strength.

The synthetic route for preparing N-Isopropyl 4-fluorobenzamide typically involves the reaction of 4-fluorobenzoic acid with isopropylamine under controlled conditions. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. The choice of solvent and reaction conditions plays a critical role in ensuring the efficiency and safety of the synthesis.

In terms of safety and handling, N-Isopropyl 4-fluorobenzamide should be stored in a cool, dry place away from direct sunlight and incompatible substances. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks. It is important to follow all relevant safety guidelines and regulations to ensure safe handling and disposal.

The environmental impact of N-Isopropyl 4-fluorobenzamide is another important consideration. Fluorinated compounds can persist in the environment for extended periods, which may raise concerns about their long-term effects on ecosystems. Therefore, it is essential to conduct thorough environmental risk assessments and implement sustainable practices to minimize any potential adverse impacts.

In conclusion, N-Isopropyl 4-fluorobenzamide (CAS No. 70001-45-5) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure provides a foundation for further research and development, opening up new possibilities for innovation and discovery. As ongoing studies continue to uncover new properties and applications, this compound remains an important focus area for scientists and researchers worldwide.